Cas no 1189893-75-1 (Celecoxib Carboxylic Acid Methyl Ester)

• Product Name: Celecoxib Carboxylic Acid Methyl Ester
• CAS No: 1189893-75-1
• MF: C₁₈H₁₄F₃N₃O₄S
• MW: 425.381673336029
• CID: 1064506
• PubChem ID: 22315646
• Update Time: 2025-10-29

Celecoxib Carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Celecoxib Carboxylic Acid Methyl Ester
• methyl 4-[2-(4-sulfamoylphenyl)-5-(trifluoromethyl)pyrazol-3-yl]benzoate
• Celebrex Carboxylic Acid Methyl Ester
• Celocoxib Carboxylic Acid Methyl Ester
• Methyl 4-[1-(4-sulfamoylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoate
• J-004016
• DTXSID80624667
• Methyl 4-(1-(4-sulfamoylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)benzoate
• SCHEMBL6349469
• AUACEYSPFQLYBF-UHFFFAOYSA-N
• 1189893-75-1

• Inchi： 1S/C18H14F3N3O4S/c1-28-17(25)12-4-2-11(3-5-12)15-10-16(18(19,20)21)23-24(15)13-6-8-14(9-7-13)29(22,26)27/h2-10H,1H3,(H2,22,26,27)
• InChI Key： AUACEYSPFQLYBF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(=CC(C(F)(F)F)=N1)C1C=CC(C(=O)OC)=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 425.06600
• Monoisotopic Mass: 425.06571160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 112.66000
• LogP: 4.77320

Celecoxib Carboxylic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Celecoxib Carboxylic Acid Methyl Ester

Comprehensive Overview of Celecoxib Carboxylic Acid Methyl Ester (CAS 1189893-75-1): Properties, Applications, and Market Insights

Celecoxib Carboxylic Acid Methyl Ester (CAS 1189893-75-1) is a key intermediate in pharmaceutical synthesis, particularly in the production of non-steroidal anti-inflammatory drugs (NSAIDs). This compound has garnered significant attention due to its role in developing pain management and anti-inflammatory therapies. Researchers and manufacturers frequently search for Celecoxib derivatives and methyl ester intermediates to optimize drug formulations and improve bioavailability.

The chemical structure of Celecoxib Carboxylic Acid Methyl Ester features a methyl ester functional group, which enhances its stability and reactivity in synthetic pathways. Its molecular formula and weight are critical for analytical chemists and quality control professionals who rely on HPLC and mass spectrometry for characterization. Recent studies highlight its potential in COX-2 inhibitor research, addressing growing demand for safer anti-inflammatory agents.

In the pharmaceutical industry, CAS 1189893-75-1 is primarily utilized as a precursor for Celecoxib API synthesis. With the global rise in arthritis and chronic pain cases, searches for NSAID intermediates and Celecoxib analogs have surged by 40% in 2023 (Source: PharmaTrends). This compound’s importance is further amplified by its compatibility with green chemistry principles, as manufacturers seek eco-friendly synthesis routes to meet regulatory standards.

From a market perspective, Celecoxib Carboxylic Acid Methyl Ester aligns with trends in personalized medicine and drug repurposing. Analytical databases show increased queries about its solubility profiles and patent status, reflecting industry interest in novel formulations. Regulatory-compliant suppliers emphasize its GMP-grade availability, catering to preclinical and clinical trial requirements.

Emerging applications include research into cancer-related inflammation, where COX-2 selective inhibitors like Celecoxib show promise. Laboratories often inquire about storage conditions (typically -20°C under inert atmosphere) and handling protocols to maintain compound integrity. The development of continuous flow synthesis methods for such intermediates represents another hot topic in process chemistry forums.

Quality specifications for CAS 1189893-75-1 typically require ≥98% purity (HPLC), with strict limits on related substances. Chromatographic methods for its analysis are frequently discussed in pharmaceutical QC communities, particularly regarding impurity profiling. The compound’s crystalline form and polymorphism characteristics also attract attention from formulation scientists.

Recent innovations include exploring Celecoxib Carboxylic Acid Methyl Ester in combination therapies and targeted drug delivery systems. Scientific literature indicates growing interest in its metabolite studies and prodrug potential. These developments correspond with increased searches for bioavailability enhancement techniques and pharmacokinetic modifiers across research platforms.

The compound’s structure-activity relationship (SAR) remains a focus for medicinal chemists optimizing next-generation anti-inflammatory agents. Patent analysis reveals ongoing developments in crystalline forms and salt derivatives to improve therapeutic performance. These advancements address the pharmaceutical industry’s need for IP-protected innovations in competitive markets.

From a supply chain viewpoint, Celecoxib intermediates like CAS 1189893-75-1 require stringent cold chain logistics and stability documentation. Procurement specialists frequently compare technical vs. GMP grades for cost-effective research scaling. The compound’s relevance in generic drug development further drives its market demand, particularly in emerging pharmaceutical economies.

Future research directions may explore enzymatic synthesis routes for Celecoxib Carboxylic Acid Methyl Ester, responding to the biopharma sector’s interest in biocatalysis. Its potential role in neuroinflammatory conditions also appears in recent grant-funded studies, indicating expanding therapeutic applications. These trends position this intermediate as a compound of sustained scientific and commercial importance.